Cas no 1935382-78-7 (1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol)

• Product Name: 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol
• CAS No: 1935382-78-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5737298
• PubChem ID: 131036490
• Update Time: 2025-06-15

1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol
• 1935382-78-7
• EN300-1625509
• Cyclopentanol, 1,2-dimethyl-2-(4-thiazolyl)-

• Inchi： 1S/C10H15NOS/c1-9(8-6-13-7-11-8)4-3-5-10(9,2)12/h6-7,12H,3-5H2,1-2H3
• InChI Key： RRLQRYVXRAFHBP-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1(C)CCCC1(C)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±35.0 °C(Predicted)
• pka: 14.76±0.40(Predicted)

Additional information on 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol

Professional Introduction to 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol (CAS No. 1935382-78-7)

1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol, identified by the chemical compound code CAS No. 1935382-78-7, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic alcohols, featuring a cyclopentane ring substituted with a thiazole moiety at the 2-position and two methyl groups at the 1 and 2 positions of the cyclopentane ring. The presence of the thiazole ring, a well-known pharmacophore in medicinal chemistry, imparts unique electronic and steric properties to the molecule, making it a promising candidate for further exploration in drug discovery.

The thiazole scaffold is ubiquitous in nature and has been extensively studied for its biological activity. It is a core structural component of numerous bioactive natural products and synthetic drugs, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a thiazole ring into the cyclopentan-1-ol backbone in 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol introduces potential binding interactions with biological targets such as enzymes and receptors. This structural feature has prompted researchers to investigate its potential pharmacological effects.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as therapeutic agents. The combination of a cyclopentane ring with a thiazole moiety offers a unique structural motif that may exhibit distinct biological properties compared to simpler thiazole derivatives or cyclopentanone analogs. The alcohol functional group at the 1-position of the cyclopentane ring provides a site for further derivatization, enabling the synthesis of libraries of related compounds for high-throughput screening.

One of the most compelling aspects of 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol is its potential as a building block for more complex drug candidates. The cyclopentane ring is known to enhance oral bioavailability and metabolic stability, while the thiazole moiety contributes to binding affinity and selectivity. These features make it an attractive candidate for further medicinal chemistry optimization. Researchers have been exploring synthetic routes to modify this core structure, aiming to improve its pharmacokinetic properties and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The thiazole scaffold has been particularly effective in modulating enzyme activity and receptor binding. For instance, derivatives of thiazole have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. Similarly, 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol may exhibit similar effects by leveraging its structural features.

The synthesis of 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclopentane ring and subsequent functionalization to introduce the thiazole moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for translating laboratory discoveries into viable drug candidates.

The biological evaluation of 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol has begun to reveal its potential therapeutic applications. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The precise mechanism of action remains under investigation but is likely mediated through interactions with specific protein targets within cellular pathways relevant to these diseases.

One particularly exciting avenue for research is the exploration of analogs derived from 1,2-Dimethyl-2-(1,3-thiazol-4-yl)cyclopentan-1-ol by modifying substituents on the cyclopentane or thiazole ring. Such modifications can fine-tune electronic properties and binding affinity without altering core structural features that contribute to biological activity. This approach aligns with contemporary drug discovery strategies that emphasize structure-based design and computational modeling.

The development of novel synthetic methodologies for constructing complex heterocyclic frameworks remains an active area of research. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient formation of carbon-carbon bonds under mild conditions. These methods are particularly valuable for constructing intricate molecules like 1,2-Dimethyl-2-(1,3-thiazol-4-y c)-cyclopentan - 1 - ol, where multiple functional groups need to be incorporated seamlessly.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling tools allow researchers to predict how different derivatives of 1 , 2 - Dimethyl - 2 - ( 13 - thia z ol - 4 - y l ) - cyclo p entan - 11 - o l will interact with biological targets at an atomic level. This predictive power accelerates virtual screening efforts by identifying promising candidates before experimental testing begins.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or developing new applications based on its unique chemical properties. Collaborative efforts between synthetic chemists , biologists , and pharmacologists will be essential in unlocking its full therapeutic potential . As our understanding grows , so too will opportunities for innovation around this versatile molecular scaffold .